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Compound of Interest

Compound Name: Nitromalonaldehyde

Cat. No.: B3023284

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with nitromalonaldehyde. Our goal is to furnish you
with the necessary knowledge to handle this reactive aldehyde with confidence and precision,
ensuring both personal safety and the integrity of your research. This document is structured to
provide a comprehensive, step-by-step approach to its use, from preparation to disposal.

Section 1: Understanding the Risks of
Nitromalonaldehyde

Nitromalonaldehyde, particularly in its sodium salt form, is a highly reactive organic
compound. A thorough understanding of its properties is the foundation of safe handling.

1.1. Hazard Identification and Classification

Nitromalonaldehyde sodium salt is classified as a hazardous substance with the following
primary risk factors[1][2]:

o Acute Toxicity (Oral, Dermal, Inhalation): It is harmful if swallowed, in contact with skin, or
inhaled[1][2].

» Skin Corrosion/Irritation: It can cause severe skin burns and eye damage[1][2].

o Explosive and Thermal Instability: The sodium salt of nitromalonaldehyde is noted to be
impact-sensitive and thermally unstable, warranting its handling as a potentially explosive

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3023284?utm_src=pdf-interest
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.guidechem.com/encyclopedia/nitromalonaldehyde-sodium-dic369539.html
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

material[3].

These classifications necessitate stringent adherence to safety protocols to mitigate exposure
risks.

1.2. Physical and Chemical Properties

A summary of key properties for Nitromalonaldehyde Sodium Salt Monohydrate is provided
below for quick reference.

Property Value Source
CAS Number 34461-00-2 [2]
Molecular Formula C3H2NNaOa - H20 [2]
Molecular Weight 157.06 g/mol [2]
Appearance Solid [2]
Melting Point 120-124 °C [2]
Storage Temperature 2-8°C [2]

Section 2: Personal Protective Equipment (PPE) -
Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable
when handling nitromalonaldehyde. The following is a detailed breakdown of the required
PPE.

2.1. Mandatory PPE Ensemble

e Hand Protection: Chemical-resistant gloves are essential. Butyl rubber or nitrile gloves are
recommended for their high level of impermeability to aldehyde solutions[4]. Avoid latex or
polyvinyl chloride gloves as they offer insufficient protection[4]. Always inspect gloves for
tears or holes before use[5]. For extended operations, consider wearing two pairs of gloves.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://orgsyn.org/demo.aspx?prep=cv4p0844
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.sigmaaldrich.com/US/en/product/aldrich/681253
https://www.benchchem.com/product/b3023284?utm_src=pdf-body
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.hmc.edu/chemistry/wp-content/uploads/sites/24/2013/12/SafePracticesLab2015071416-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Body Protection: A flame-resistant or retardant lab coat, fully buttoned with sleeves of
adequate length, is required[6]. For tasks with a higher risk of splashing, such as when
handling larger quantities, a chemical-resistant apron should be worn over the lab coat[7][8].

o Eye and Face Protection: Splash-proof safety goggles that meet ANSI Z87 standards are the
minimum requirement[5]. Given the severe eye damage potential, it is highly recommended
to use a full face shield in conjunction with safety goggles for maximum protection[4][5][9].

o Respiratory Protection: All work with nitromalonaldehyde should be conducted within a
certified chemical fume hood to minimize inhalation exposure[5]. If a fume hood is not
available or in the event of a spill, an air-purifying respirator with organic vapor cartridges,
certified by the National Institute for Occupational Safety and Health (NIOSH), must be
used[4]. Note that disposable dust masks are not effective against organic vapors[4].

2.2. PPE Donning and Doffing Workflow

Proper procedure for putting on and taking off PPE is critical to prevent cross-contamination.
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Doffing PPE (At Exit of Work Area)

| 1. Gloves (peel off) |—>| 2. Goggles & Face Shield |—>| 3. Lab Coat (turn inside out) |—>| 4. Respirator (if worn) Wash Hands Thoroughly

Donning PPE (Clean Area)

| 1. Lab Coat |—>| 2. Respirator (if required) |—>| 3. Goggles & Face Shield |—>| 4. Gloves (over cuffs)
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Nitromalonaldehyde Spill Response

Alert others in the area

:

Evacuate if necessary

l

Don appropriate PPE

l

Contain the spill with absorbent material

l

Neutralize (if applicable and trained)

l

Collect absorbed material into a labeled waste container

l

Decontaminate the spill area

l

Dispose of waste properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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